Cas no 153959-55-8 (3'-Methyl-1,1'-biphenyl-2-carbonitrile)

• Product Name: 3'-Methyl-1,1'-biphenyl-2-carbonitrile
• CAS No: 153959-55-8
• MF: C₁₄H₁₁N
• MW: 193.243843317032
• CID: 1328610
• PubChem ID: 1394243
• Update Time: 2025-04-20

3'-Methyl-1,1'-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile, 3'-methyl-
• SCHEMBL5003746
• AKOS004118742
• 153959-55-8
• 2-cyano-3'-methyl-1,1'-biphenyl
• BITRDALNSYHNBR-UHFFFAOYSA-N
• 2-(3-methylphenyl)benzonitrile
• 2-(3-methylphenyl)-benzonitrile
• 2-(m-Tolyl)benzonitrile
• 3'-Methyl[1,1'-biphenyl]-2-carbonitrile
• DB-111519
• 3'-Methyl-[1,1'-biphenyl]-2-carbonitrile
• 3'-Methyl-1,1'-biphenyl-2-carbonitrile

• MDL： MFCD05979288
• Inchi： 1S/C14H11N/c1-11-5-4-7-12(9-11)14-8-3-2-6-13(14)10-15/h2-9H,1H3
• InChI Key： BITRDALNSYHNBR-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 193.08923
• Monoisotopic Mass: 193.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles